phenyl 4'-(acetyloxy)-3-biphenylcarboxylate

• IUPAC Name: phenyl 3-(4-acetyloxyphenyl)benzoate
• InChI: InChI=1S/C21H16O4/c1-15(22)24-20-12-10-16(11-13-20)17-6-5-7-18(14-17)21(23)25-19-8-3-2-4-9-19/h2-14H,1H3
• InChI Key: RVOALKYQPMFCTB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C2=CC(=CC=C2)C(=O)OC3=CC=CC=C3
• Molecular Formula: C21H16O4
• Molecular Weight: 332.3 g/mol

Description

Phenyl 4'-(acetyloxy)-3-biphenylcarboxylate, commonly known as BPACP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BPACP belongs to the class of esters and is known for its unique chemical structure, which makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of BPACP is not fully understood, but it is believed to act as an inhibitor of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in the nervous system.
Biochemical and Physiological Effects:
BPACP has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPACP is its unique chemical structure, which makes it a versatile starting material for the synthesis of various compounds. It is also relatively easy to synthesize and purify. However, one of the limitations of BPACP is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on BPACP. One of the areas of interest is its potential applications in the development of new drugs for the treatment of various diseases such as Alzheimer's disease, cancer, and inflammation. Another area of interest is the development of new synthetic methods for the preparation of BPACP and its derivatives. Additionally, the mechanism of action of BPACP needs to be further elucidated to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of BPACP involves the reaction between 4-hydroxybenzoic acid and 4-bromobiphenyl in the presence of acetic anhydride and a catalyst such as sulfuric acid. The reaction leads to the formation of BPACP, which is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

BPACP has been studied for its potential applications in various scientific research fields such as organic chemistry, biochemistry, and pharmacology. It has been used as a starting material for the synthesis of various compounds such as chiral ligands, liquid crystals, and pharmaceuticals.